6-(3-methoxypropylamino)-N-[(3-methylphenyl)methyl]pyridine-3-carboxamide

• IUPAC Name: 6-(3-methoxypropylamino)-N-[(3-methylphenyl)methyl]pyridine-3-carboxamide
• InChI: InChI=1S/C18H23N3O2/c1-14-5-3-6-15(11-14)12-21-18(22)16-7-8-17(20-13-16)19-9-4-10-23-2/h3,5-8,11,13H,4,9-10,12H2,1-2H3,(H,19,20)(H,21,22)
• InChI Key: LXNWDWGFSJKWEB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CNC(=O)C2=CN=C(C=C2)NCCCOC
• Molecular Formula: C18H23N3O2
• Molecular Weight: 313.4 g/mol

Description

6-(3-methoxypropylamino)-N-[(3-methylphenyl)methyl]pyridine-3-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It belongs to the class of pyridine carboxamides and is also known as MP-10.

Mechanism of Action

The exact mechanism of action of MP-10 is not fully understood. However, it has been suggested that it acts as a dopamine D3 receptor antagonist, which may be responsible for its potential therapeutic effects in neurological disorders.
Biochemical and physiological effects:
MP-10 has been shown to have a range of biochemical and physiological effects, including the modulation of dopamine release, inhibition of tumor growth, and anti-inflammatory properties. It has also been found to improve cognitive function in animal studies.

Advantages and Limitations for Lab Experiments

One of the main advantages of using MP-10 in lab experiments is its high potency and selectivity for dopamine D3 receptors. However, one limitation is its poor solubility in water, which can make it challenging to administer in certain experimental setups.

Future Directions

There are several potential future directions for research on MP-10. One area of interest is its potential use as a treatment for addiction, as dopamine D3 receptors have been implicated in addictive behaviors. Additionally, further studies are needed to fully understand its mechanism of action and potential therapeutic applications in various diseases.
In conclusion, MP-10 is a chemical compound that has shown promising results in scientific research for its potential therapeutic applications. While further studies are needed to fully understand its mechanism of action and limitations, it has the potential to be a valuable tool for researchers in various fields.

Synthesis Methods

The synthesis of MP-10 involves a multi-step process that includes the reaction of 3-methylbenzylamine with 3-pyridinecarboxylic acid, followed by the addition of 3-methoxypropylamine. The final product is obtained by purification through column chromatography.

Scientific Research Applications

MP-10 has been extensively researched for its potential therapeutic applications in various fields, including neurology, oncology, and cardiovascular diseases. It has shown promising results in preclinical studies as a potential treatment for Parkinson's disease, Alzheimer's disease, and cancer.